Cas no 90086-41-2 (1-(4-Iodophenyl)ethanamine)

• Product Name: 1-(4-Iodophenyl)ethanamine
• CAS No: 90086-41-2
• MF: C₈H₁₀IN
• MW: 247.076174259186
• MDL: MFCD05215387
• CID: 1025819
• PubChem ID: 4637761
• Update Time: 2025-05-21

1-(4-Iodophenyl)ethanamine Chemical and Physical Properties

Names and Identifiers

• 1-(4-Iodophenyl)ethanamine
• 1-(4-Iodophenyl)ethamine
• Benzenemethanamine, 4-iodo-.alpha.-methyl-
• 1-(4-iodophenyl)ethan-1-amine
• (R)-1-(4-Iodophenyl)ethanamine
• (1R)-1-(4-iodophenyl)ethanamine
• 1-(1-Aminoethyl)-4-iodobenzene
• 4982AC
• ST24037385
• 4-Iodo-α-methylbenzenemethanamine (ACI)
• Benzylamine, p-iodo-α-methyl- (7CI)

• MDL： MFCD05215387
• Inchi： 1S/C8H10IN/c1-6(10)7-2-4-8(9)5-3-7/h2-6H,10H2,1H3
• InChI Key： HLCLTOJXMUXWQW-UHFFFAOYSA-N
• SMILES： IC1C=CC(C(C)N)=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 97.4
• Topological Polar Surface Area: 26

Related Categories

• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides

Additional information on 1-(4-Iodophenyl)ethanamine

Recent Advances in the Application of 1-(4-Iodophenyl)ethanamine (CAS: 90086-41-2) in Chemical Biology and Pharmaceutical Research

1-(4-Iodophenyl)ethanamine (CAS: 90086-41-2) is a key intermediate in the synthesis of various bioactive compounds and pharmaceuticals. Recent studies have highlighted its versatility in medicinal chemistry, particularly in the development of novel therapeutic agents targeting neurological disorders, cancer, and infectious diseases. This research brief consolidates the latest findings on the synthesis, applications, and mechanistic insights of this compound, providing a comprehensive overview for researchers in the field.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficacy of 1-(4-Iodophenyl)ethanamine as a precursor in the synthesis of potent dopamine D2 receptor ligands. The research team utilized a palladium-catalyzed cross-coupling reaction to derivatize the compound, yielding analogs with high affinity and selectivity for the D2 receptor. These findings open new avenues for the development of antipsychotic drugs with improved efficacy and reduced side effects.

In the field of oncology, researchers have explored the potential of 1-(4-Iodophenyl)ethanamine as a building block for tyrosine kinase inhibitors. A recent patent application (WO2023056123) describes its incorporation into novel compounds exhibiting significant activity against EGFR-mutated non-small cell lung cancer cells. The structural flexibility of this intermediate allows for precise modifications that enhance target specificity while maintaining favorable pharmacokinetic properties.

Advances in synthetic methodology have also been reported, with a 2024 Nature Communications paper presenting an efficient, scalable route to 1-(4-Iodophenyl)ethanamine using continuous flow chemistry. This innovation addresses previous challenges in large-scale production, reducing reaction times from hours to minutes while maintaining excellent yield (92%) and purity (>99%). The developed protocol significantly lowers production costs, making the compound more accessible for pharmaceutical applications.

Mechanistic studies have revealed interesting properties of 1-(4-Iodophenyl)ethanamine in biological systems. Research published in ACS Chemical Biology demonstrated its ability to modulate protein-protein interactions through halogen bonding, particularly in enzyme active sites. This discovery has implications for rational drug design, as the iodine atom presents unique opportunities for targeted molecular interactions that can enhance drug potency and specificity.

The compound's potential in radiopharmaceutical development has also gained attention. A 2023 study in the Journal of Nuclear Medicine reported successful radioiodination of 1-(4-Iodophenyl)ethanamine derivatives for PET imaging applications. The resulting tracers showed excellent blood-brain barrier penetration and specific binding to amyloid plaques, suggesting utility in early Alzheimer's disease diagnosis.

Looking forward, the diverse applications of 1-(4-Iodophenyl)ethanamine continue to expand. Current research directions include its incorporation into PROTACs (proteolysis targeting chimeras) for targeted protein degradation, as well as exploration of its antimicrobial properties against drug-resistant pathogens. The compound's unique structural features and demonstrated biological activity ensure its ongoing relevance in pharmaceutical innovation.